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Abstract
Benzisothiazolinone (BIT) is a synthetic, heterocyclic organic compound widely utilized as a

broad-spectrum antimicrobial agent in a multitude of industrial and consumer products.[1][2] Its

efficacy against a wide range of bacteria, fungi, and yeasts makes it a common preservative in

water-based formulations such as paints, adhesives, cleaning agents, and in some regions,

personal care products.[1][3] This technical guide provides a comprehensive overview of the

chemical structure, physicochemical properties, antimicrobial mechanism of action,

toxicological profile, and key applications of Benzisothiazolinone. Detailed experimental

protocols for assessing its antimicrobial efficacy and skin sensitization potential are also

presented, along with graphical representations of key pathways and workflows to facilitate a

deeper understanding for research and development professionals.

Chemical Structure and Physicochemical Properties
Benzisothiazolinone is characterized by a benzene ring fused to an isothiazole ring.[4] Its

chemical identity and core physicochemical properties are summarized below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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